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Compound of Interest

Compound Name:
4'-Nitro-3'-

(trifluoromethyl)acetanilide

Cat. No.: B133661 Get Quote

An In-Depth Technical Guide to 4'-Nitro-3'-
(trifluoromethyl)acetanilide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4'-Nitro-3'-
(trifluoromethyl)acetanilide, a key chemical intermediate and a known impurity in the

synthesis of the non-steroidal antiandrogen drug, Flutamide. This document details its chemical

structure, physicochemical properties, and provides an illustrative synthesis protocol.

Furthermore, it discusses its relationship with Flutamide and outlines an analytical approach for

its detection.

Chemical Identity and Properties
4'-Nitro-3'-(trifluoromethyl)acetanilide is a substituted acetanilide with the IUPAC name N-[4-

nitro-3-(trifluoromethyl)phenyl]acetamide. Its chemical structure and key identifiers are

presented below.

Chemical Structure:

Table 1: Chemical Identifiers and Physical Properties
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Identifier Value

CAS Number 393-12-4

Molecular Formula C₉H₇F₃N₂O₃

Molecular Weight 248.16 g/mol

Appearance White to yellow to orange powder/crystal

Melting Point 122 - 125 °C

InChI Key MIHJCLQINRFOLX-UHFFFAOYSA-N

Synonyms
N-[4-Nitro-3-(trifluoromethyl)phenyl]acetamide,

Flutamide Impurity B (EP)

Synthesis Protocol
The primary synthesis route for 4'-Nitro-3'-(trifluoromethyl)acetanilide involves the nitration

of 3'-(trifluoromethyl)acetanilide. The following is a representative experimental protocol.

Experimental Protocol: Synthesis of 4'-Nitro-3'-(trifluoromethyl)acetanilide

Objective: To synthesize 4'-Nitro-3'-(trifluoromethyl)acetanilide via the nitration of 3'-

(trifluoromethyl)acetanilide.

Materials:

3'-(Trifluoromethyl)acetanilide

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice

Water

Ethanol
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Procedure:

In a flask, dissolve 3'-(trifluoromethyl)acetanilide in concentrated sulfuric acid. The mixture

should be cooled in an ice bath to maintain a low temperature.

Slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid

dropwise to the solution while stirring continuously. The temperature should be carefully

monitored and maintained below 20°C throughout the addition to prevent over-nitration and

side reactions.

After the addition is complete, allow the reaction mixture to stir at a controlled temperature

for a specified period to ensure the completion of the reaction.

Pour the reaction mixture onto crushed ice with stirring. This will cause the product to

precipitate out of the solution.

Collect the solid precipitate by filtration and wash it thoroughly with cold water to remove any

residual acid.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol, to yield pure 4'-Nitro-3'-(trifluoromethyl)acetanilide.

Logical Relationship: Synthesis of Flutamide and the Formation of Impurity B

4'-Nitro-3'-(trifluoromethyl)acetanilide is a known process-related impurity in the synthesis of

Flutamide, designated as Flutamide EP Impurity B. One of the common synthetic routes to

Flutamide involves the acylation of 4-nitro-3-(trifluoromethyl)aniline. If the starting material, 3-

(trifluoromethyl)aniline, is first acylated to form 3'-(trifluoromethyl)acetanilide and then nitrated,

4'-Nitro-3'-(trifluoromethyl)acetanilide is formed as an intermediate. In an alternative

pathway to Flutamide, incomplete acylation of 4-nitro-3-(trifluoromethyl)aniline can also lead to

the presence of this impurity.
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Caption: Synthetic pathway of Flutamide highlighting the formation of 4'-Nitro-3'-
(trifluoromethyl)acetanilide.

Analytical Methods
The detection and quantification of 4'-Nitro-3'-(trifluoromethyl)acetanilide, particularly as an

impurity in Flutamide, are critical for quality control in pharmaceutical manufacturing. High-

Performance Liquid Chromatography (HPLC) is a commonly employed technique.

Experimental Protocol: HPLC Analysis

Objective: To detect and quantify 4'-Nitro-3'-(trifluoromethyl)acetanilide in a sample matrix.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV detector.

Column: A reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A mixture of acetonitrile and water, potentially with a pH modifier like

phosphoric acid or formic acid for improved peak shape. The exact ratio should be optimized

based on the specific column and system.
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Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: UV detection at a wavelength determined by the UV absorbance

maximum of the compound.

Injection Volume: 10-20 µL.

Procedure:

Standard Preparation: Prepare a stock solution of 4'-Nitro-3'-(trifluoromethyl)acetanilide of

a known concentration in a suitable solvent (e.g., acetonitrile or the mobile phase). Prepare a

series of calibration standards by diluting the stock solution.

Sample Preparation: Dissolve the sample containing the analyte in the mobile phase or a

suitable solvent.

Analysis: Inject the standards and the sample solution into the HPLC system.

Quantification: Identify the peak corresponding to 4'-Nitro-3'-(trifluoromethyl)acetanilide
based on its retention time compared to the standard. Construct a calibration curve by

plotting the peak area of the standards against their concentration. Use this curve to

determine the concentration of the analyte in the sample.

Experimental Workflow: Impurity Profiling

The following diagram illustrates a typical workflow for the identification and quantification of

impurities like 4'-Nitro-3'-(trifluoromethyl)acetanilide in a drug substance.
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Caption: A generalized workflow for the analysis of pharmaceutical impurities.

Conclusion
4'-Nitro-3'-(trifluoromethyl)acetanilide is a compound of significant interest in the

pharmaceutical industry, primarily due to its role as an intermediate and a critical impurity in the
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synthesis of Flutamide. A thorough understanding of its properties, synthesis, and analytical

detection methods is essential for ensuring the quality and safety of the final drug product. The

information and protocols provided in this guide are intended to support researchers, scientists,

and drug development professionals in their work with this compound.

To cite this document: BenchChem. [4'-Nitro-3'-(trifluoromethyl)acetanilide chemical structure
and CAS number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133661#4-nitro-3-trifluoromethyl-acetanilide-
chemical-structure-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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